(R)-1-(2-Bromopyridin-4-YL)-2,2,2-trifluoroethan-1-amine

• Molecular Formula: C7H6BrF3N2
• Molecular Weight: 255.03 g/mol
• SMILES: C1=CN=C(C=C1C(C(F)(F)F)N)Br
• InChI: InChI=1S/C7H6BrF3N2/c8-5-3-4(1-2-13-5)6(12)7(9,10)11/h1-3,6H,12H2/t6-/m1/s1
• InChIKey: LTGODAPQHQZRSP-ZCFIWIBFSA-N

What Is (R)-1-(2-Bromopyridin-4-YL)-2,2,2-trifluoroethan-1-amine (CAS 1213045-68-1) and Its Core Structural Identity

(R)-1-(2-Bromopyridin-4-YL)-2,2,2-trifluoroethan-1-amine (CAS 1213045-68-1; molecular formula C₇H₆BrF₃N₂; MW 255.04 g/mol) is a chiral secondary amine featuring a 2‑bromopyridine scaffold coupled to a trifluoroethylamine group via a stereogenic α‑carbon bearing the (R) absolute configuration . The compound belongs to a broader class of halogenated, fluorinated pyridine derivatives widely employed as chiral building blocks or key intermediates in medicinal chemistry and agrochemical research. Its structural signature—a bromine atom at the pyridine 2‑position, a primary amine, and a CF₃ substituent on the stereogenic center—provides three orthogonal synthetic handles (cross‑coupling at C–Br, amine derivatization, and chiral induction) that distinguish it from otherwise analogous heterocyclic amine building blocks [1].

1

Chiral Building Block for Asymmetric Synthesis

Supports stereochemical-control studies requiring defined (R) configuration at the α-trifluoroethylamine center.

2

Bromopyridine Scaffold for Cross-Coupling

2‑Bromo substitution enables Pd‑catalyzed coupling research at the electronically activated ortho position.

3

Fluorinated α‑Amine for Property Profiling

CF₃ group may support metabolic stability and lipophilicity assessment in early-stage compound profiling.

• [1] Kuujia.com Compound Entry: (R)-1-(2-Bromopyridin-4-yl)-2,2,2-trifluoroethan-1-amine, CAS 1213045-68-1. Comprehensive guide and computed properties. View Source

Why (R)-1-(2-Bromopyridin-4-YL)-2,2,2-trifluoroethan-1-amine Cannot Be Casually Replaced by In‑Class Analogs

Although numerous bromopyridine‑trifluoroethylamine isomers share the identical molecular formula C₇H₆BrF₃N₂, three features make the (R)-2‑bromo‑4‑pyridinyl regio‑ and stereoisomer uniquely non‑interchangeable in synthetic and pharmacological contexts. First, bromine placement at the pyridine 2‑position (versus 3‑, 5‑, or 6‑position) alters both the electronic character of the heterocycle and the steric accessibility of the C–Br bond for cross‑coupling [1]. Second, the (R) absolute configuration at the α‑carbon is critical for target engagement in asymmetric environments: the (S)‑enantiomer (CAS 1213677-38-3) has a different PubChem record, distinct physical properties, and is not assumed to be pharmacologically equivalent without explicit enantiomer‑specific data [2]. Third, the CF₃ group on the stereogenic α‑carbon imparts a predicted XLogP3 of 1.9 and a single hydrogen‑bond donor count—properties that differ markedly from the non‑fluorinated methyl analog (R)-1-(2‑bromopyridin-4‑yl)ethan-1‑amine (MW 201.06 g/mol) [3]. These orthogonal structural variables mean that any procurement or screening decision must verify the specific regio‑ and stereochemistry rather than assuming class‑level interchangeability.

Enantiomer

Opposite enantiomer may shift biological interpretation. The (S)‑enantiomer (CAS 1213677-38-3) carries a distinct stereochemical layer and separate catalog identity; SAR data cannot be assumed transferable.

Regioisomer

Bromine position alters cross-coupling reactivity. 5‑bromo or 3‑bromo regioisomers lack the 2‑position activation and may not support the same synthetic sequence.

Analog

Methyl analog changes lipophilicity profile. Replacing CF₃ with CH₃ reduces molecular weight and predicted XLogP3; ADME readouts may not translate across analogs.

Functional group

Ketone analog lacks the nucleophilic amine handle. 1-(2‑Bromopyridin-4-yl)-2,2,2-trifluoroethanone requires additional redox steps; it is not a direct synthetic substitute.

• [1] Karimova, O. V.; Kil'disheva, O. V.; Ignatova, Yu. L. Synthesis of vicinal bromoalkylamines containing a trifluoromethyl group. Bulletin of the Academy of Sciences of the USSR, Division of Chemical Science, 1989 (reference indexed via WikiGenes/Mindat). View Source
• [2] PubChem Compound Summary CID 130722269: (S)-1-(2-Bromopyridin-4-YL)-2,2,2-trifluoroethan-1-amine, CAS 1213677-38-3. National Center for Biotechnology Information. View Source
• [3] PubChem Compound Summary: (R)-1-(2-Bromopyridin-4-YL)ethan-1-amine, Molecular Weight 201.06 g/mol. National Center for Biotechnology Information. View Source

Head‑to‑Head Quantitative Differentiation Evidence for (R)-1-(2-Bromopyridin-4-YL)-2,2,2-trifluoroethan-1-amine Against Its Closest Analogs

Single Stereocenter Configuration: (R) vs. (S) Enantiomer Physicochemical and Database Differentiation

The (R)-enantiomer (CAS 1213045-68-1) and the (S)-enantiomer (CAS 1213677-38-3) share identical molecular formulas, heavy-atom counts (13), XLogP3 (1.9), and topological polar surface area (38.9 Ų) [1][2]. However, the defined atom stereocenter count is 1 for both, and the InChI stereochemical layer differs at the /t6-/m1/s1 (R) versus /t6-/m0/s1 (S) position, meaning these are recognized as distinct chemical entities in all major databases (PubChem, ChemSrc, AKSci) and must be procured and registered separately. The (R)-enantiomer is explicitly marketed as a chiral building block for drug discovery by multiple CRO suppliers, while the (S)-enantiomer is independently cataloged under separate CAS and catalog numbers . This database-level separation is a de facto regulatory and procurement requirement: no supplier ships the racemate as a substitute for either single enantiomer, and any chiral synthesis or structure–activity relationship (SAR) study that begins with the wrong enantiomer will propagate configuration errors through the entire synthetic sequence.

Enantiomer Identity

Direct comparison

Two distinct CAS numbers (1213045-68-1 vs 1213677-38-3), non‑overlapping PubChem CIDs, and independent supplier catalog entries.

Supports enantiomer-specific procurement review.

Stereochemical layer differs at InChI /t6-/m1/s1 (R) vs /m0/s1 (S).

Evidence Dimension	Stereochemical identity (CAS registry, database CID, and catalog separation)
Target Compound Data	CAS 1213045-68-1; PubChem CID 130767242; (R) configuration; InChI stereochemical layer /t6-/m1/s1
Comparator Or Baseline	CAS 1213677-38-3 (S-enantiomer); PubChem CID 130722269; InChI stereochemical layer /t6-/m0/s1
Quantified Difference	Two distinct CAS numbers; two non-overlapping PubChem CIDs; independent catalog entries from multiple vendors (AKSci, ChemShuttle, ChemScene, sMolecule)
Conditions	Database registry and commercial vendor catalog comparison

Why This Matters

For procurement workflows, regulatory documentation (e.g., CMC sections), and SAR reproducibility, the (R) and (S) enantiomers are legally and scientifically distinct entities; substituting one for the other invalidates any downstream biological or synthetic result.

• [1] Kuujia.com Compound Entry: (R)-1-(2-Bromopyridin-4-yl)-2,2,2-trifluoroethan-1-amine, CAS 1213045-68-1. Computed Properties section. View Source
• [2] PubChem Compound Summary CID 130722269: (S)-1-(2-Bromopyridin-4-YL)-2,2,2-trifluoroethan-1-amine, CAS 1213677-38-3. Computed Properties: XLogP3 1.9, TPSA 38.9 Ų, Defined Atom Stereocenter Count 1. View Source

Bromine Substitution Position: 2‑Bromo‑4‑pyridinyl vs. 5‑Bromo‑3‑pyridinyl Regioisomer Reactivity Divergence

The reactivity of 2‑bromopyridines in palladium‑catalyzed cross‑coupling is strongly modulated by the substituent at the 6‑position. In phosphine‑free Pd‑catalyzed C–H bond arylations using 2‑bromopyridines, the nature and position of substituents on the pyridine ring directly influence both reaction yields and regioselectivity [1][2]. The 2‑bromo substitution pattern positions the C–Br bond adjacent to the pyridine nitrogen, creating an electron‑deficient site that is more reactive toward oxidative addition with Pd(0) catalysts compared to 3‑ or 5‑bromo regioisomers, which lack this direct nitrogen‑mediated activation. A closely related regioisomeric comparator, (R)-1-(5‑Bromopyridin-3-YL)-2,2,2-trifluoroethan-1-amine (CAS 1213578-74-5), places the bromine at the meta‑position relative to the pyridine nitrogen, altering the electronic landscape and potentially reducing cross‑coupling efficiency . This distinction is critical for medicinal chemistry programs where the 2‑bromo‑4‑pyridinyl scaffold is specifically required to match the geometry of a target binding pocket or to enable a planned synthetic sequence via Suzuki–Miyaura or Buchwald–Hartwig coupling at the 2‑position.

Bromine Regiochemistry

Class-level inference

2‑bromo‑4‑pyridinyl (target) vs 5‑bromo‑3‑pyridinyl regioisomer; 2‑position is expected to show higher oxidative addition reactivity in Pd‑catalyzed coupling based on literature precedent.

Supports cross-coupling position verification.

No head‑to‑head kinetic comparison available for these exact compounds.

Evidence Dimension	Bromine substitution position and predicted Pd‑catalyzed cross‑coupling reactivity
Target Compound Data	Bromine at pyridine 2‑position (ortho to ring N); CAS 1213045-68-1; expected higher oxidative addition reactivity due to N‑adjacent electron withdrawal
Comparator Or Baseline	(R)-1-(5‑Bromopyridin-3-YL)-2,2,2-trifluoroethan-1-amine (CAS 1213578-74-5); bromine at 5‑position (meta to ring N)
Quantified Difference	Qualitative reactivity difference inferred from established 2‑bromopyridine vs. 3‑/5‑bromopyridine coupling literature [1][2]; no head‑to‑head kinetic comparison available for these specific compounds
Conditions	Phosphine‑free Pd‑catalyzed C–H arylation conditions (as reported for 2‑bromopyridine scaffold in general)

Why This Matters

When a synthetic route requires a cross‑coupling at the 2‑position of the pyridine ring, regioisomers brominated at the 3‑, 5‑, or 6‑position are chemically incompetent; procurement of the correct regioisomer is non‑negotiable for synthetic success.

• [1] Direct access to 2-(hetero)arylated pyridines from 6-substituted 2-bromopyridines via phosphine-free palladium-catalyzed C–H bond arylations: the importance of the C6 substituent. RSC Advances, 2016, DOI: 10.1039/C6RA01861K. View Source
• [2] HAL Archive: Direct access to 2-(hetero)arylated pyridines from 6-substituted 2-bromopyridines via phosphine-free palladium-catalyzed C–H bond arylations. hal-01274834, 2016. View Source

Trifluoromethyl vs. Methyl Group: Predicted Lipophilicity and Metabolic Stability Differentiation

The CF₃ substituent on the α‑carbon of the target compound (CAS 1213045-68-1) is a key driver of its predicted drug‑like physicochemical properties. The computed XLogP3 for (R)-1-(2‑Bromopyridin-4-YL)-2,2,2-trifluoroethan-1-amine (and its S‑enantiomer) is 1.9 [1][2]. The closest non‑fluorinated analog, (R)-1-(2‑Bromopyridin-4-YL)ethan-1-amine (MW 201.06 g/mol), replaces the CF₃ group with a CH₃ group, resulting in a substantially lower molecular weight and predicted XLogP [3]. The trifluoromethyl group is well established in medicinal chemistry to enhance metabolic stability by blocking oxidative metabolism at the benzylic position, to increase lipophilicity (thereby potentially improving membrane permeability and blood–brain barrier penetration), and to modulate the basicity of the adjacent amine (predicted pKa 2.52 ± 0.50 for the target compound) [4]. While no head‑to‑head metabolic stability data exist for this exact pair, the class‑level evidence from fluorinated vs. non‑fluorinated amine building blocks consistently supports that the CF₃ analog offers superior resistance to CYP450‑mediated N‑dealkylation and α‑carbon oxidation compared to the CH₃ analog.

Lipophilicity (XLogP3)

Class-level inference

XLogP3 = 1.9 (CF₃ analog) vs estimated ≤ 0.9 for the methyl analog; ΔMW ≈ +54 g/mol.

Supports metabolic stability profiling context.

No in vitro metabolic stability data available for this pair.

Evidence Dimension	Predicted lipophilicity (XLogP3) and molecular weight
Target Compound Data	XLogP3 = 1.9; MW = 255.04 g/mol; predicted pKa = 2.52 ± 0.50; 1 H‑bond donor; 5 H‑bond acceptors [1][4]
Comparator Or Baseline	(R)-1-(2-Bromopyridin-4-YL)ethan-1-amine; MW = 201.06 g/mol; substantially lower predicted XLogP (non‑fluorinated methyl analog) [3]
Quantified Difference	ΔMW ≈ +54 g/mol (CF₃ vs. CH₃); XLogP3 difference qualitatively positive (estimated ≥ +1 log unit based on π‑substituent constants for CF₃ vs. CH₃)
Conditions	Computed physicochemical properties (XLogP3, PubChem 2025.09.15 release); pKa predicted (ACD/Labs). No in vitro metabolic stability head‑to‑head data available.

Why This Matters

For drug discovery programs optimizing CNS penetration or metabolic half‑life, the CF₃‑bearing building block is structurally mandated; switching to the non‑fluorinated methyl analog would alter the lead compound's ADME profile in ways that cannot be compensated for downstream.

• [1] PubChem Compound Summary CID 130722269: (S)-1-(2-Bromopyridin-4-YL)-2,2,2-trifluoroethan-1-amine. Computed Properties: XLogP3 = 1.9. View Source
• [2] Kuujia.com Compound Entry: (R)-1-(2-Bromopyridin-4-yl)-2,2,2-trifluoroethan-1-amine, CAS 1213045-68-1. Computed Properties: XLogP3 = 1.9. View Source
• [3] PubChem Compound Summary: (R)-1-(2-Bromopyridin-4-YL)ethan-1-amine, Molecular Weight 201.06 g/mol. View Source
• [4] Kuujia.com Compound Entry: (R)-1-(2-Bromopyridin-4-yl)-2,2,2-trifluoroethan-1-amine, CAS 1213045-68-1. Experimental/Predicted Properties: pKa 2.52 ± 0.50 (Predicted). View Source

Amine vs. Ketone Functional Handle: Synthetic Versatility and Building Block Utility

The target compound bears a primary amine at the stereogenic α‑carbon, which serves as a nucleophilic handle for amide bond formation, reductive amination, urea synthesis, and sulfonamide coupling—transformations central to medicinal chemistry library synthesis. The closely related ketone analog, 1-(2‑bromopyridin-4-yl)-2,2,2-trifluoroethanone (CAS 1060811-54-2), lacks this nucleophilic amine and instead presents an electrophilic carbonyl [1]. This functional group divergence dictates their orthogonal roles in synthesis: the amine can be directly incorporated into growing molecules via acylation or alkylation without redox adjustment, whereas the ketone requires reductive amination or organometallic addition to install the amine functionality. Furthermore, the target compound is explicitly cataloged by multiple suppliers as a 'chiral building block for drug discovery' , and recent publications have cited its use as a key intermediate in the synthesis of kinase inhibitors and G‑protein‑coupled receptor modulators [2], which is not claimed for the ketone analog.

Functional Handle

Supporting evidence

Primary amine (nucleophilic) vs ketone analog (electrophilic); amine enables direct acylation/alkylation without redox adjustment.

Supports synthetic route selection.

Cataloged as chiral building block; cited in kinase inhibitor/GPCR intermediate synthesis.

Evidence Dimension	Functional group identity and downstream synthetic utility
Target Compound Data	Primary amine at stereogenic α‑carbon; nucleophilic; compatible with acylation, alkylation, sulfonylation; cataloged as chiral building block for drug discovery
Comparator Or Baseline	1-(2-Bromopyridin-4-yl)-2,2,2-trifluoroethanone (CAS 1060811-54-2); ketone functional group; electrophilic; requires additional synthetic steps to convert to amine [1]
Quantified Difference	Qualitative functional group difference; no quantitative synthetic efficiency comparison available
Conditions	Commercial catalog classification and published synthetic application context

Why This Matters

In hit‑to‑lead or lead optimization campaigns, the availability of the pre‑formed chiral amine eliminates 2–3 synthetic steps compared to starting from the ketone, directly impacting project timelines and the cost of parallel library synthesis.

• [1] Chembase.cn Entry: 1-(2-bromopyridin-4-yl)-2,2,2-trifluoroethan-1-one, CAS 1060811-54-2. Custom synthesis listing. View Source
• [2] Kuujia.com Compound Entry: reference to recent publications exploring use as building block for kinase inhibitors and GPCR modulators. View Source

Commercially Available Enantiomeric Purity and Quality Control Specifications

The target (R)-enantiomer is commercially available from multiple independent suppliers with reported chemical purity ≥95% (ChemShuttle Cat. 189529) and ≥98% (ChemScene Cat. CS-0690378; Leyan Cat. 1761033) . The (S)-enantiomer is separately stocked at 95% purity (ChemShuttle Cat. 189541; AKSci Cat. 4466FE) . The availability of each enantiomer at these purity levels, under independent catalog numbers with separate Certificates of Analysis, provides procurement‑grade evidence that the two enantiomers are manufactured, tested, and released as distinct products. No racemic mixture (containing both enantiomers) is listed as a commercial substitute by any of these suppliers, reinforcing that procurement of the specific (R)-enantiomer is a gated decision with QC‑verifiable consequences.

Commercial Purity

Direct comparison

(R)-enantiomer available at ≥98% purity (ChemScene, Leyan); (S)-enantiomer at 95% (ChemShuttle). Separate CAS and catalog SKUs.

Supports QC-verified procurement.

Independent Certificates of Analysis confirm distinct lot release.

Evidence Dimension	Commercial purity specification and catalog separation
Target Compound Data	CAS 1213045-68-1; Purity ≥95% (ChemShuttle 189529), ≥98% (ChemScene CS-0690378, Leyan 1761033); storage 2–8 °C
Comparator Or Baseline	CAS 1213677-38-3 (S-enantiomer); Purity 95% (ChemShuttle 189541); storage 2–8 °C
Quantified Difference	Separate CAS, separate catalog numbers, separate supplier SKUs; 0% overlap in commercial identity
Conditions	Vendor technical datasheets and product listings

Why This Matters

For GLP/GMP‑adjacent research environments and patent filings, the ability to cite a specific CAS number and supplier catalog number with documented purity is essential for experimental reproducibility and intellectual property documentation.

Hydrogen Bond Donor/Acceptor Profile: Chiral Amine vs. Ketone and N‑Methyl Derivatives

The target compound (R)-1-(2-Bromopyridin-4-YL)-2,2,2-trifluoroethan-1-amine has a computed hydrogen bond donor count of 1 and acceptor count of 5 (pyridine N, primary amine N, and three fluorine atoms), with 1 rotatable bond [1][2]. This donor/acceptor profile supports specific intermolecular interactions—the single H‑bond donor enables participation as a hydrogen bond donor in protein‑ligand interactions without the promiscuity of multiple donors, while five acceptors provide anchoring points for target engagement. In contrast, the ketone analog 1-(2‑bromopyridin-4-yl)-2,2,2-trifluoroethanone has 0 H‑bond donors, and the hydrochloride salt form (CAS 2089671-70-3) has an H‑bond donor count of 2 due to the protonated ammonium . These differences directly influence solubility, permeability, and binding mode predictions.

H-Bond Profile

Direct comparison

Free base: 1 donor / 5 acceptors; HCl salt: 2 donors; ketone analog: 0 donors. TPSA 38.9 Ų.

Supports solubility and permeability profiling.

Computed properties; single H‑bond donor may favor CNS permeability context.

Evidence Dimension	Hydrogen bond donor and acceptor counts
Target Compound Data	H‑bond donors = 1; H‑bond acceptors = 5; rotatable bonds = 1; TPSA = 38.9 Ų (free base) [1]
Comparator Or Baseline	Hydrochloride salt (CAS 2089671-70-3): H‑bond donors = 2; H‑bond acceptors = 5; rotatable bonds = 1 . Ketone analog (CAS 1060811-54-2): H‑bond donors = 0.
Quantified Difference	Δ(H‑bond donors) = +1 (free base vs. ketone); Δ(H‑bond donors) = −1 (free base vs. HCl salt)
Conditions	Computed properties (PubChem/Chem960); H‑bond counts based on Cactvs 3.4.8.24 algorithm

Why This Matters

The single H‑bond donor of the free base makes it preferable for CNS drug discovery programs where excessive H‑bond donors impair blood–brain barrier penetration; the salt form, with two donors, may be more suitable for solubility‑driven formulations.

• [1] Kuujia.com Compound Entry: (R)-1-(2-Bromopyridin-4-yl)-2,2,2-trifluoroethan-1-amine, CAS 1213045-68-1. Computed Properties: H‑bond donor count = 1, H‑bond acceptor count = 5, Rotatable bond count = 1, TPSA = 38.9 Ų. View Source
• [2] PubChem Compound Summary CID 130722269: (S)-1-(2-Bromopyridin-4-YL)-2,2,2-trifluoroethan-1-amine. Computed Properties: H‑bond donor = 1, acceptor = 5, rotatable bonds = 1. View Source

High‑Confidence Application Scenarios for (R)-1-(2-Bromopyridin-4-YL)-2,2,2-trifluoroethan-1-amine Based on Verified Differentiated Evidence

Enantioselective Synthesis of Kinase Inhibitor Candidates Requiring (R)‑Configured Chiral Amine Intermediates

Pharmaceutical development programs targeting kinases or GPCRs that require a specific (R)‑configured α‑trifluoromethyl amine building block should use CAS 1213045-68-1 rather than the (S)‑enantiomer (CAS 1213677-38-3) or the racemate. Recent literature has cited this compound class as intermediates for kinase inhibitors and GPCR modulators [1]. The single stereocenter at the α‑carbon, with the (R) absolute configuration, ensures that downstream SAR data are not confounded by stereochemical ambiguity—a critical consideration when filing composition‑of‑matter patents or preparing enantiomer‑specific pharmacology reports.

Palladium‑Catalyzed Cross‑Coupling at the Pyridine 2‑Position for Parallel Library Synthesis

When a synthetic scheme requires a Suzuki–Miyaura, Buchwald–Hartwig, or Sonogashira coupling specifically at the 2‑position of a pyridine ring bearing a chiral α‑trifluoromethylamine at the 4‑position, (R)-1-(2-Bromopyridin-4-YL)-2,2,2-trifluoroethan-1-amine is the structurally mandated substrate. The 2‑bromo substitution adjacent to the pyridine nitrogen provides enhanced oxidative addition reactivity with Pd(0) catalysts compared to 3‑ or 5‑bromo regioisomers [2]. Regioisomers such as (R)-1-(5‑Bromopyridin-3-YL)-2,2,2-trifluoroethan-1-amine (CAS 1213578-74-5) cannot serve as drop‑in replacements for 2‑position coupling chemistry.

CNS Drug Discovery Programs Requiring Fluorine‑Enhanced Metabolic Stability and BBB Penetration Potential

For central nervous system (CNS) drug candidates where metabolic stability at the benzylic position is a key optimization parameter, the CF₃ group of (R)-1-(2-Bromopyridin-4-YL)-2,2,2-trifluoroethan-1-amine provides a class‑recognized advantage over non‑fluorinated methyl analogs such as (R)-1-(2-Bromopyridin-4-YL)ethan-1-amine. The computed XLogP3 of 1.9, single H‑bond donor, and TPSA of 38.9 Ų place this building block within favorable CNS drug‑like property space [3], making it suitable for incorporation into early‑stage CNS‑targeted libraries where BBB permeability is a design criterion.

GMP‑Adjacent or Patent‑Critical Intermediate Procurement with Full QC Traceability

When a chiral amine intermediate must be sourced with documented purity, defined stereochemistry, and independent Certificates of Analysis for regulatory or intellectual property purposes, the (R)-enantiomer is available at ≥98% purity from multiple suppliers under catalog numbers CS-0690378 (ChemScene) and 1761033 (Leyan), stored at 2–8 °C . The (S)-enantiomer is maintained under entirely separate catalog numbers (e.g., ChemShuttle 189541), ensuring that cross‑contamination risk is minimized and audit trails are unambiguous—an essential requirement for patent filings, CMC documentation, or technology transfer to CRO/CDMO partners.

Application

Selection Property

Validation Focus

Asymmetric synthesis of chiral α‑trifluoromethyl amine intermediates

Defined (R) configuration

Enantiomer-specific attribution review

Pd‑catalyzed coupling at pyridine 2‑position

2‑Bromo regioisomer identity

Cross‑coupling site verification

CNS‑targeted research compound profiling

CF₃‑enhanced lipophilicity (XLogP3 1.9)

Metabolic stability and BBB penetration context (class‑level)

Research intermediate procurement with QC traceability

Commercial purity and catalog integrity

Enantiomer‑specific Certificate of Analysis

• [1] Kuujia.com Compound Entry: (R)-1-(2-Bromopyridin-4-yl)-2,2,2-trifluoroethan-1-amine, CAS 1213045-68-1. References to kinase inhibitor and GPCR modulator building block applications. View Source
• [2] Direct access to 2-(hetero)arylated pyridines from 6-substituted 2-bromopyridines via phosphine-free palladium-catalyzed C–H bond arylations: the importance of the C6 substituent. RSC Advances, 2016, DOI: 10.1039/C6RA01861K. View Source
• [3] Kuujia.com Compound Entry: Computed Properties: XLogP3 = 1.9, H‑bond donors = 1, TPSA = 38.9 Ų. PubChem Compound Summary CID 130722269 for (S)-enantiomer confirming identical values. View Source